Cas no 1797756-88-7 (3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1797756-88-7
• MF: C₂₅H₂₆N₆O₂
• MW: 442.512944698334
• CID: 5373193
• Update Time: 2025-07-01

3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-Oxo-2-[4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]-1-piperazinyl]ethyl]-4(3H)-quinazolinone
• 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C25H26N6O2/c32-23(18-31-19-27-22-9-5-4-8-21(22)25(31)33)29-15-12-28(13-16-29)14-17-30-11-10-26-24(30)20-6-2-1-3-7-20/h1-11,19H,12-18H2
• InChI Key： SHJSSWLRPMJNEC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC(=O)N2CCN(CCN3C(C4=CC=CC=C4)=NC=C3)CC2)C=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 706.9±70.0 °C(Predicted)
• pka: 6.61±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one

Introduction to 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one (CAS No. 1797756-88-7)

3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1797756-88-7, belongs to the quinazoline class of heterocyclic molecules, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including a piperazine moiety and a phenyl-imidazole substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one incorporates several key pharmacophoric elements that are known to interact with biological targets. The quinazoline core is a well-established scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The incorporation of a piperazine ring enhances the compound's solubility and bioavailability, while the phenyl-imidazole group introduces additional binding sites for potential target interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the piperazine moiety in 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethyl)-3,4-dihydroquinazolin-4-one can modulate the activity of enzymes and receptors involved in neurotransmitter signaling, making it a potential candidate for treating neurological disorders. Furthermore, the phenyl-imidazole substituent has been linked to interactions with transcription factors and kinases, which are critical in regulating cellular processes.

The synthesis of 3-(2-oxo-2-{4-[2-(2-phenyl-1H-imidazol-1-y)]ethyl]piperazin}}ethyl)-3,4-dihydroquinazolin}-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the quinazoline core through cyclization reactions, followed by functionalization at various positions to introduce the piperazine and phenyl-imidazole groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon-carbon bonds present in the molecule.

Pharmacological studies on derivatives of quinazoline have revealed their potential as scaffolds for developing novel therapeutic agents. For instance, modifications at the 6-position of the quinazoline ring have been shown to enhance binding affinity to certain protein targets. Similarly, variations in the piperazine ring can influence metabolic stability and pharmacokinetic profiles. The compound 3-(2 oxo 22{44[22(22pheny11Himidazol11y)]ethyl)piperazin11y}ethyl)34dihydroquinazolin44one (CAS No. 1797756887) is being investigated for its potential role in modulating pathways associated with inflammation and cell proliferation.

The impact of structural modifications on biological activity has been a central theme in drug discovery research. Computational methods such as molecular dynamics simulations and virtual screening have accelerated the identification of lead compounds with desired properties. These tools allow researchers to predict how changes in molecular structure will affect interactions with biological targets, thereby guiding synthetic efforts towards more effective candidates. In the case of 3(22 oxo 22{44[22(22pheny11Himidazol11y)]ethyl)piperazin11y}ethyl)34dihydroquinazolin44one, computational studies have suggested that fine-tuning its structure could enhance its potency and selectivity.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The compound 1797756887 exemplifies this principle by combining multiple pharmacophoric elements into a single molecule. Its quinazoline core provides a foundation for interactions with various biological targets, while its piperazine and phenyl-imidazole substituents add layers of complexity that could be exploited for therapeutic benefit. As research continues to uncover new mechanisms of action and target pathways, compounds like this one will remain at the forefront of drug discovery efforts.

In conclusion,1797756887 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methods. Furthermore,1797756887 serves as a valuable tool for researchers exploring new therapeutic strategies across multiple disease areas including cancer inflammation neurological disorders and more. As our understanding of biological systems grows so too will our ability to design molecules that precisely target disease-causing pathways.